Cas no 902585-30-2 (2-6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• CAS No: 902585-30-2
• MF: C₂₅H₂₁FN₂O₅S
• MW: 480.508048772812
• CID: 6032889
• PubChem ID: 20869329
• Update Time: 2025-07-12

2-6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide
• 2-[6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• F3407-2113
• VU0626389-1
• AKOS001821238
• 902585-30-2
• 2-[6-fluoro-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C25H21FN2O5S/c1-16-6-9-20(10-7-16)34(31,32)23-14-28(22-11-8-17(26)12-21(22)25(23)30)15-24(29)27-18-4-3-5-19(13-18)33-2/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key： SMWXZNAWMLCEQN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(C2C=C(C=CC=2N(CC(NC2C=CC=C(C=2)OC)=O)C=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 480.11552111g/mol
• Monoisotopic Mass: 480.11552111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Additional information on 2-6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide

Introduction to 2-6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide (CAS No. 902585-30-2) and Its Emerging Applications in Chemical Biology

The compound 2-6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide (CAS No. 902585-30-2) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and promising biological activities. The presence of multiple pharmacophoric moieties, including a fluoro-substituted quinoline core and a sulfonyl group, positions it as a versatile scaffold for further derivatization and exploration.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom, when incorporated into molecular structures, can modulate metabolic stability, binding affinity, and pharmacokinetic profiles of bioactive molecules. In the case of 2-6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide, the fluoro substituent at the 6-position of the quinoline ring is strategically positioned to influence electronic distributions and interactions with biological targets. This feature has been exploited in various research endeavors to enhance the efficacy of therapeutic agents.

The sulfonyl group at the 3-position further contributes to the compound's complexity and functionality. Sulfonyl groups are well-known for their ability to enhance binding interactions with proteins and enzymes, making them valuable in the development of small-molecule inhibitors. The specific arrangement of the sulfonyl group in 2-6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide suggests potential applications in targeting enzymes involved in critical biological pathways. This has prompted researchers to investigate its inhibitory effects on various enzymes and their implications in therapeutic contexts.

Moreover, the N-(3-methoxyphenyl)acetamide moiety adds another layer of functionality to the molecule. Methoxyphenyl groups are commonly found in bioactive compounds due to their ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The presence of this group in 2-6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide may contribute to its binding affinity and selectivity towards specific proteins or enzymes. This has opened up avenues for exploring its potential as a lead compound in drug discovery efforts.

Recent studies have begun to unravel the pharmacological properties of 2-6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide. Preliminary investigations suggest that this compound exhibits notable activity against certain enzymes implicated in inflammatory and metabolic disorders. The quinoline core, combined with the fluoro and sulfonyl substituents, appears to modulate enzyme activity by interfering with key catalytic residues or binding pockets. These findings have sparked interest among researchers looking for novel therapeutic interventions against these conditions.

In addition to its enzymatic activities, 2-6-fluoro-3-(4-methylbenzenesulfonyl)-4-oxyo-dihydroquinolin-l-lvly-N(3 methoxy phenyl acetamide has shown promise as a scaffold for further chemical modification. The presence of multiple reactive sites allows for diverse derivatization strategies, enabling researchers to fine-tune its biological properties. For instance, modifications at the fluoro-substituted position or the sulfonyl group could lead to enhanced potency or selectivity against specific targets. Such flexibility makes this compound an attractive candidate for structure-based drug design initiatives.

The synthesis of 2--6-fluor0--30--(40--methylbenzenesulfo-vly)--40--0x0--14--dihydroquino-line-lvly-N(30--methoxyphenyl acetamide (CAS No 90--585--30--32 has been optimized to ensure high yield and purity suitable for both research and potential industrial applications The synthetic route involves multi-step organic transformations that highlight the compound's structural complexity yet maintain accessibility for large-scale production efforts This aspect is crucial for advancing preclinical studies and eventual clinical trials where consistent quality is paramount

As research continues to evolve so does our understanding of how structural modifications can influence biological activity In the case of 26-fluor03(40methylbensznsulfoly)--40 oxo14 dihydroquino lin 11 ylvlyN(30 meth oxy phen y acet amide future studies may uncover new therapeutic applications or reveal previously unexplored mechanisms of action The integration of computational methods such as molecular docking simulations will likely play a pivotal role in guiding these investigations by providing insights into how this compound interacts with biological targets at a molecular level

The growing interest in fluorinated quinolines as pharmacophores underscores their significance in modern drug discovery efforts compounds like 26fluor03(40methylbensznsulfoly)--40 oxo14 dihydroquino lin 11 ylvlyN(30 meth oxy phen y acet amide exemplify how strategic functionalization can yield molecules with remarkable potential despite their complexity As our understanding of structureactivity relationships improves so too does our ability to design more effective therapeutics targeting a wide range of diseases